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Known Specifications & Tolerances

The U.S. Code of Federal Regulations provides a key specification for the food additive grade of calcium

periodate, which is a crucial reference point for any purity analysis [1].

Parameter Specification

Chemical Identity Penta calcium orthoperiodate

Minimum Assay Not less than 60% by weight

Iodine (I) Content 28% to 31% by weight

Recommended Analytical Workflow

For determining elemental impurities like Al, Cd, and Fe in a calcium-rich matrix such as calcium

periodate, a validated method using Inductively Coupled Plasma Optical Emission Spectrometry (ICP

OES) is highly recommended. The sample preparation is a critical step [2].

The diagram below outlines the sample preparation and analysis workflow:
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Sample (Calcium-Rich Material)

Digestion Procedure P1:
HNO₃

Digestion Procedure P2:
HNO₃ + H₂O₂

Digestion Procedure P3:
Aqua Regia

(HCl + HNO₃)

Digestion Procedure P4:
Lefort Aqua Regia

(HCl + HNO₃)

ICP-OES Analysis

Recommended

Quantification of:
Al, Ca, Cd, Fe, Mg, P

Click to download full resolution via product page

Procedure Details [2]:

Digestion System: Closed-vessel microwave-assisted.
Optimal Reagent: Lefort aqua regia (a specific mixture of hydrochloric and nitric acids).

Performance: This method provided excellent results for a similar calcium-rich matrix (phosphate
rock), with:

Precision: 0.30% to 4.4%
Trueness: Better than 2%

Recoveries: Between 99.5% and 101.9%

Alternative & Complementary Techniques

For other aspects of quality control, you may consider the following methods:
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Application Technique Key Point

Rapid Screening
of Ca

Colorimetric Paper-Based
Analytical Device (PAD)

Uses Eriochrome Black T (EBT) in alkaline
media; suitable for hydrophilic liquids [3].

General Quality
Control

ICP OES Sample Digestion Avoids hazardous acids (e.g., HF, HClO₄);
aligns with Green Chemistry principles [2].

Frequently Asked Questions

What is the most critical parameter to check for calcium periodate identity and purity? The iodine

content is a definitive parameter. According to regulatory standards, it should fall within 28% to 31% by

weight [1]. This can be determined by digesting the sample and measuring iodine content via ICP OES or

titration.

My calcium periodate is intended for pharmaceutical use. What else should I consider? For

pharmaceutical applications, you must also control for elemental impurities as per ICH Q3D guidelines. The

ICP OES method described above is perfectly suited for this, as it can accurately detect and quantify critical

elements like Cadmium (Cd) at very low levels (LOD of 0.08 ng g⁻¹) [2].

Are there any known stability issues or side reactions during analysis? While specific data for calcium

periodate is limited, one study on periodate oxidation in general warns that a common lab practice—

quenching excess periodate with glycol—can be a "bad idea" as it may lead to undesired side reactions and

complicate analysis [4]. It's best to avoid this step or rigorously validate it for your specific system.

Troubleshooting Guide

Problem Potential Cause Suggested Investigation

Low iodine

content

Product does not meet specification,

decomposition, or incorrect synthesis.

Verify identity as penta calcium

orthoperiodate. Check digestion efficiency
[1].
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Problem Potential Cause Suggested Investigation

High elemental
impurities

Contaminated raw materials or
process equipment.

Use the validated ICP OES method to
profile impurities and identify the source

[2].

Inconsistent

results

Inefficient or incomplete sample

digestion.

Switch to the recommended closed-vessel

microwave digestion with Lefort aqua regia
[2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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